Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate

• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol
• IUPAC Name: benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C21H23N3O3/c25-19-21(24(16-22-19)18-9-5-2-6-10-18)11-13-23(14-12-21)20(26)27-15-17-7-3-1-4-8-17/h1-10H,11-16H2,(H,22,25)
• InChI Key: RCBQSHWYAZPHPN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)NCN2C3=CC=CC=C3)C(=O)OCC4=CC=CC=C4

Description

Benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate is a useful research compound. Its molecular formula is C21H23N3O3 and its molecular weight is 365.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one (10 g, 43.23 mmol, 1 equiv) in dichloromethane was treated with pyridine (6.99 ml, 86.46 mmol, 2 equiv) at 0° C. This was followed by the slow addition of benzyl chloroformate (6.39 ml, 45.4 mmol, 1.05 equiv). The reaction was stirred at ambient temperature for 16 h. The mixture was partitioned between dichloromethane and 10% citric acid followed by washes with water and brine. The combined organic layers were dried over MgSO4, filtered and concentrated in vacuo to afford benzyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate as an off-white powder (12.5 g, 79%); MS for C21H23N3O3 m/z 366.18 (M+H)+.